2-(5-Methoxypyridin-2-yl)acetic acid

• IUPAC Name: 2-(5-methoxypyridin-2-yl)acetic acid
• InChI: InChI=1S/C8H9NO3/c1-12-7-3-2-6(9-5-7)4-8(10)11/h2-3,5H,4H2,1H3,(H,10,11)
• InChI Key: LGEKFLLRSSKDBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C=C1)CC(=O)O
• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol

Description

2-(5-Methoxypyridin-2-yl)acetic acid (2-MPA) is a pyridin-2-yl acetic acid derivative that has been used in scientific research and experiments for a variety of purposes. 2-MPA is a versatile compound that can be used in a range of applications, including biochemical and physiological studies, chemical synthesis, and drug design.

Scientific Research Applications

1. Use as a Thymidine Mimic in Watson–Crick Base Pairs

• Application : This compound has been evaluated as a cationic thymidine mimic in the A-T base pair.
• Results : The study was aimed at the development of nucleic acid base pair analogues that use new modes of molecular recognition. The results or outcomes were not specified in the source.

2. Synthesis of Novel 2-(Pyridin-2-yl) Compounds

• Application : This compound is used in the synthesis of novel 2-(pyridin-2-yl) compounds.
• Method : A solution of benzyl 2-(5-(ethoxycarbonyl)pyridin-2-yl)pyrimidine-5-carboxylate in MeOH was added to palladium on carbon and the reaction mixture was subjected to an atmosphere of hydrogen for 24 h.
• Results : The results or outcomes were not specified in the source.

3. Use in the Synthesis of Anti-Fibrosis Drugs

• Application : This compound is used in the synthesis of novel 2-(pyridin-2-yl) pyrimidine derivatives, which have been studied for their anti-fibrosis activity.
• Method : A series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed and synthesized, and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6).
• Results : Fourteen compounds were found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC. Among them, compounds ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate (12m) and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate (12q) show the best activities with IC50 values of 45.69 μM and 45.81 μM, respectively.

Synthesis routes and methods

Procedure details

The crude tert-butyl cyano(5-methoxypyridin-2-yl)acetate (3.46 g) was suspended in a mixture of 45 mL of water and 45 mL of concentrated HCl. The mixture was heated at 60° C. for 1 hour and at reflux overnight. The reaction was cooled and the water was removed under vacuum. The oily solid residue was redissolved in a minimal amount of water (˜50-70 mL) and 2N NaOH was added to adjust the pH to approximately 14. The solution was washed with diethyl ether and was reacidified to pH 4 with 2N HCl and concentrated to dryness to give a white solid. This solid was triturated in hot THF (3×) and the combined supernatants were cooled in an icebath to initiate crystallization. After 20 minutes, the solid was collected by filtration washing with heptanes to give (5-methoxypyridin-2-yl)acetic acid (1.25 g). A second crop of product precipitated from the filtrate (0.39 g). The filtrate was concentrated, and the material was triturated with hot ethyl acetate and heptanes to provide a third crop of product as a brown solid (0.11 g of lower purity). The total yield of SM-1aa was 1.75 g (98%). MS (ES+) 168.1 (M+H)+. 1H NMR (DMSO-d6) δ 3.66 (s, 2H), 3.81 (s, 3H), 7.27 (d, 1H), 7.33-7.36 (m, 1H), 8.18 (d, 1H).